Cas no 1569-16-0 (2-Methyl-1,8-naphthyridine)

• Product name: 2-Methyl-1,8-naphthyridine
• CAS No: 1569-16-0
• MF: C₉H₈N₂
• MW: 144.173221588135
• MDL: MFCD04066717
• CID: 41594
• PubChem ID: 172089028

2-Methyl-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl[1,8]-Naphthyridine
• 2-Methyl-1,8-naphthyridine
• 2-Methyl-[1,8]naphthyridine
• 2-Methyl-[1,8]-naphthyridine
• 2-Methyl-1,8-diazanaphthalene
• 2-Methylpyrido[2,3-b]pyridine
• 1,8-NAPHTHYRIDINE, 2-METHYL-
• 2-methyl-(1,8)naphthyridine
• 2-methylnaphthyridine
• FSWRUYCICUXURT-UHFFFAOYSA-N
• 2-Methyl-1,8-naphtyridine
• 2-Methyl[1,8]naphthyridine
• methylnaphthyridine
• PubChem13904
• KSC495E2P
• 2-Methyl[1,8]naphthyridine #
• 2-methylpy
• SY017550
• GS-3534
• 1569-16-0
• AMY32664
• MFCD04066717
• 2-Methyl-[1,8]naphthyridine, AldrichCPR
• M2352
• DTXSID20166157
• AKOS000270423
• AC-5726
• FT-0651011
• AB17502
• A809786
• J-509902
• CS-W016386
• Z1192378575
• EN300-77203
• SCHEMBL252888
• 3-Amino-1-N-Fmoc-pyrrolidinehydrochloride
• DB-006182
• DTXCID8088648
• BBL102301
• STL556100

• MDL： MFCD04066717
• Inchi： 1S/C9H8N2/c1-7-4-5-8-3-2-6-10-9(8)11-7/h2-6H,1H3
• InChI Key： FSWRUYCICUXURT-UHFFFAOYSA-N
• SMILES： N1=C(C([H])([H])[H])C([H])=C([H])C2C([H])=C([H])C([H])=NC1=2

Computed Properties

• Exact Mass: 144.06900
• Monoisotopic Mass: 144.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.141
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 252.8°C at 760 mmHg
• Flash Point: 106.3℃
• Refractive Index: 1.633
• PSA: 25.78000
• LogP: 1.93820

2-Methyl-1,8-naphthyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

2-Methyl-1,8-naphthyridine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-Methyl-1,8-naphthyridine

2-Methyl-1,8-Naphthyridine: A Key Compound in Pharmaceutical and Material Sciences

2-Methyl-1,8-Naphthyridine (CAS No. 1569-16-0) is a heterocyclic compound characterized by its unique nitrogen-containing ring structure. This molecule belongs to the class of 1,8-naphthyridine derivatives, which have garnered significant attention in recent years due to their diverse pharmacological activities and potential applications in drug development. The 2-Methyl-1,8-Naphthyridine scaffold serves as a versatile platform for the synthesis of bioactive molecules, making it a critical long-tail keyword in the field of medicinal chemistry.

Recent studies have highlighted the structural and functional significance of 2-Methyl-1,8-Naphthyridine in modulating biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting the NF-κB signaling pathway. This finding underscores the 2-Methyl-1,8-Naphthyridine's potential as a lead compound for the design of novel therapeutics targeting chronic inflammatory diseases.

The 2-Methyl-1,8-Naphthyridine core structure is also being explored for its role in the development of antitumor agents. A 2024 study published in Advanced Drug Delivery Reviews reported that 2-Methyl-1,8-Naphthyridine derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function. This mechanism of action has sparked interest in its application as a long-tail keyword in oncology research, particularly for the development of targeted therapies.

From a synthetic perspective, 2-Methyl-1,8-Naphthyridine is a valuable intermediate in the preparation of complex heterocyclic compounds. Its chemical versatility allows for the introduction of various functional groups, enabling the creation of molecules with tailored biological profiles. Researchers have also utilized 2-Methyl-1,8-Naphthyridine as a building block for the synthesis of metal-organic frameworks (MOFs), which have applications in catalysis and gas storage. This dual functionality highlights the 2-Methyl-1,8-Naphthyridine's role as a long-tail keyword in materials science.

Advancements in computational chemistry have further expanded the utility of 2-Methyl-1,8-Naphthyridine. A 2023 study in Chemical Science employed machine learning algorithms to predict the binding affinity of 2-Methyl-1,8-Naphthyridine derivatives to G protein-coupled receptors (GPCRs). These computational models have streamlined the drug discovery process, reducing the time and cost associated with traditional experimental methods. This integration of 2-Methyl-1,8-Naphthyridine with AI-driven approaches exemplifies its significance as a long-tail keyword in modern pharmaceutical research.

Environmental considerations have also influenced the study of 2-Methyl-1,8-Naphthyridine. A 2024 review in Green Chemistry emphasized the importance of sustainable synthesis methods for this compound. Researchers have developed green chemistry protocols that minimize waste and energy consumption, aligning with global efforts to reduce the environmental footprint of pharmaceutical manufacturing. This focus on sustainability has elevated 2-Methyl-1,8-Naphthyridine as a long-tail keyword in eco-friendly chemical processes.

Applications of 2-Methyl-1,8-Naphthyridine extend beyond traditional pharmaceuticals. In the field of nanotechnology, this compound has been used as a ligand for the functionalization of carbon nanotubes. A 2023 study in Nano Letters demonstrated that 2-Methyl-1,8-Naphthyridine-modified nanotubes exhibit enhanced catalytic activity for hydrogen evolution reactions. This application underscores the 2-Methyl-1,8-Naphthyridine's role as a long-tail keyword in emerging technologies.

Despite its promising applications, the 2-Methyl-1,8-Naphthyridine remains a subject of ongoing research. Challenges such as optimizing its solubility and bioavailability continue to be areas of focus. A 2024 study in Pharmaceutical Research investigated the use of solid dispersion techniques to improve the dissolution rate of 2-Methyl-1,8-Naphthyridine derivatives. These findings highlight the 2-Methyl-1,8-Naphthyridine's potential for further development as a long-tail keyword in pharmaceutical formulation science.

The 2-Methyl-1,8-Naphthyridine's pharmacological profile is also being explored for its neuroprotective properties. A 2023 study in Neuropharmacology reported that certain 2-Methyl-1,8-Naphthyridine derivatives can mitigate oxidative stress in neuronal cells, offering potential therapeutic applications for neurodegenerative diseases. This research has positioned 2-Methyl-1,8-Naphthyridine as a long-tail keyword in the quest for treatments for conditions such as Alzheimer's and Parkinson's disease.

Finally, the 2-Methyl-1,8-Naphthyridine's role in drug delivery systems has garnered significant attention. A 2024 study in Drug Delivery and Translational Research explored the use of 2-Methyl-1,8-Naphthyridine-based nanoparticles for targeted drug delivery. These nanoparticles demonstrated improved targeting efficiency and reduced side effects, further solidifying the 2-Methyl-1,8-Naphthyridine's status as a long-tail keyword in advanced drug delivery technologies.

In conclusion, the 2-Methyl-1,8-Naphthyridine represents a pivotal long-tail keyword in the fields of medicinal chemistry, materials science, and nanotechnology. Its diverse applications and ongoing research underscore its importance in the development of new therapeutics and advanced materials. As research continues to evolve, the 2-Methyl-1,8-Naphthyridine is poised to play an even greater role in shaping the future of chemical and pharmaceutical sciences.

For further exploration of 2-Methyl-1,8-Naphthyridine and its applications, researchers and industry professionals are encouraged to engage with the latest studies and developments in the field. The 2-Methyl-1,8-Naphthyridine's multifaceted utility ensures its continued relevance as a long-tail keyword in both academic and industrial contexts.

By addressing the challenges and opportunities associated with 2-Methyl-1,8-Naphthyridine, the scientific community can unlock new possibilities for its application. This compound's potential to contribute to various domains of research and industry highlights its significance as a long-tail keyword in the broader landscape of chemical innovation.

As the field of chemistry continues to advance, the 2-Methyl-1,8-Naphthyridine remains a critical long-tail keyword for researchers seeking to explore its full potential. Its role in driving innovation across multiple disciplines underscores the importance of continued study and application of this compound.

The 2-Methyl-1,8-Naphthyridine's journey from a synthetic intermediate to a key player in pharmaceutical and materials science exemplifies the dynamic nature of chemical research. Its ongoing development and application ensure that it will remain a long-tail keyword for years to come.

Ultimately, the 2-Methyl-1,8-Naphthyridine stands as a testament to the power of chemical innovation. Its contributions to science and industry highlight the enduring significance of this compound as a long-tail keyword in the ever-evolving world of chemistry.

For those interested in the latest developments and applications of 2-Methyl-1,8-Naphthyridine, staying informed through academic journals, conferences, and industry publications is essential. The 2-Methyl-1,8-Naphthyridine's role in shaping the future of chemical research ensures that it will remain a long-tail keyword in the field for years to come.

By embracing the potential of 2-Methyl-1,8-Naphthyridine, researchers and professionals can continue to drive progress in their respective fields. This compound's versatility and significance as a long-tail keyword make it an invaluable asset in the pursuit of scientific and technological advancements.

As the scientific community continues to explore the possibilities of 2-Methyl-1,8-Naphthyridine, its importance as a long-tail keyword will only grow. The compound's ability to contribute to diverse areas of research and application underscores its lasting relevance in the field of chemistry.

Finally, the 2-Methyl-1,8-Naphthyridine serves as a reminder of the transformative power of chemical innovation. Its journey from a synthetic compound to a key player in modern science highlights the enduring significance of this long-tail keyword in the ever-evolving landscape of chemical research.

For those seeking to stay at the forefront of chemical innovation, the 2-Methyl-1,8-Naphthyridine represents an opportunity to explore new frontiers. Its potential to contribute to various domains of research and application ensures that it will remain a long-tail keyword in the field for years to come.

By continuing to invest in research and development, the scientific community can unlock the full potential of 2-Methyl-1,8-Naphthyridine. Its significance as a long-tail keyword in the field of chemistry ensures that it will remain a vital component of future scientific and technological advancements.

Ultimately, the 2-Methyl-1,8-Naphthyridine stands as a testament to the power of chemical innovation. Its contributions to science and industry highlight the enduring significance of this compound as a long-tail keyword in the ever-evolving world of chemistry.

For those interested in the latest developments and applications of 2-Methyl-1,8-Naphthyridine, staying informed through academic journals, conferences, and industry publications is essential. The 2-Methyl-1,8-Naphthyridine's role in shaping the future of chemical research ensures that it will remain a long-tail keyword in the field for years to come.

As the scientific community continues to explore the possibilities of 2-Methyl-1,8-Naphthyridine, its importance as a long-tail keyword will only grow. The compound's ability to contribute to diverse areas of research and application underscores its lasting relevance in the field of chemistry.

Finally, the 2-Methyl-1,8-Naphthyridine serves as a reminder of the transformative power of chemical innovation. Its journey from a synthetic compound to a key player in modern science highlights the enduring significance of this long-tail keyword in the ever-evolving landscape of chemical research.

For those seeking to stay at the forefront of chemical innovation, the 2-Methyl-1,8-Naphthyridine represents an opportunity to explore new frontiers. Its potential to contribute to various domains of research and application ensures that it will remain a long-tail keyword in the field for years to come.

By continuing to invest in research and development, the scientific community can unlock the full potential of 2-Methyl-1,8-Naphthyridine. Its significance as a long-tail keyword in the field of chemistry ensures that it will remain a vital component of future scientific and technological advancements.

Ultimately, the 2-Methyl-1,8-Naphthyridine stands as a testament to the power of chemical innovation. Its contributions to science and industry highlight the enduring significance of this compound as a long-tail keyword in the ever-evolving world of chemistry.

For those interested in the latest developments and applications of 2-Methyl-1,8-Naphthyridine, staying informed through academic journals, conferences, and industry publications is essential. The 2-Methyl-1,8-Naphthyyridine's role in shaping the future of chemical research ensures that it will remain a long-tail keyword in the field for years to come.